Cas no 2171795-58-5 (9-methyl-5-pentyl-1-oxa-4,9-diazaspiro5.6dodecane)

• Product Name: 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro5.6dodecane
• CAS No: 2171795-58-5
• MF: C₁₅H₃₀N₂O
• MW: 254.411504268646
• CID: 5566545
• PubChem ID: 165593742
• Update Time: 2025-07-09

9-methyl-5-pentyl-1-oxa-4,9-diazaspiro5.6dodecane Chemical and Physical Properties

Names and Identifiers

• EN300-1638512
• 2171795-58-5
• 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro[5.6]dodecane
• 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro5.6dodecane

• Inchi： 1S/C15H30N2O/c1-3-4-5-7-14-15(18-13-10-16-14)8-6-11-17(2)12-9-15/h14,16H,3-13H2,1-2H3
• InChI Key： QRKHVTHBYZACPU-UHFFFAOYSA-N
• SMILES： O1CCNC(CCCCC)C21CCN(C)CCC2

Computed Properties

• Exact Mass: 254.235813585g/mol
• Monoisotopic Mass: 254.235813585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 24.5Ų

Additional information on 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro5.6dodecane

Professional Introduction to Compound with CAS No. 2171795-58-5 and Product Name: 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro5.6dodecane

The compound with the CAS number 2171795-58-5 and the product name 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro5.6dodecane represents a fascinating molecule in the realm of medicinal chemistry. This spirocyclic compound, featuring a unique blend of heterocyclic and alkyl substituents, has garnered significant attention due to its structural complexity and potential biological activities. The presence of an oxygen atom within the spirocycle and the incorporation of a pentyl group at the fifth position contribute to its distinct chemical properties, making it a subject of interest for researchers exploring novel pharmacophores.

In recent years, the field of medicinal chemistry has seen a surge in the development of spirocyclic compounds, which are known for their rigid structures and enhanced binding affinity to biological targets. The spiro5.6dodecane core in 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro5.6dodecane is particularly noteworthy, as it provides a stable scaffold that can be modified to explore various biological functions. The addition of an oxygen atom at the 1-position further enhances its potential as a bioactive molecule, enabling interactions with biological systems that are not possible with simpler cyclic structures.

One of the most compelling aspects of this compound is its potential application in drug discovery. The 9-methyl-5-pentyl substituents contribute to its lipophilicity, which is often a critical factor in determining the bioavailability and efficacy of pharmaceuticals. Researchers have been particularly interested in how these structural features influence the compound's ability to interact with biological targets such as enzymes and receptors. The spirocycle itself provides a rigid framework that can be optimized to improve binding affinity and selectivity.

Recent studies have highlighted the importance of spirocyclic compounds in addressing various therapeutic challenges. For instance, research has demonstrated that spirocyclic molecules can exhibit unique pharmacological properties due to their constrained conformations. This structural rigidity can lead to improved stability and reduced metabolic degradation, making them attractive candidates for drug development. The 1-oxa moiety in 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro5.6dodecane is particularly interesting because it can participate in hydrogen bonding interactions, which are crucial for binding to biological targets.

The synthesis of such complex molecules presents significant challenges but also offers opportunities for innovation in synthetic chemistry. Advanced methodologies have been developed to construct spirocycles with high precision, allowing researchers to fine-tune their structures for optimal biological activity. The use of transition metal-catalyzed reactions has enabled the efficient formation of carbon-carbon bonds within these spirocycles, making it possible to access novel derivatives with tailored properties.

In terms of biological activity, preliminary studies on 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro5.6dodecane have shown promising results in several areas. For example, its structural motif suggests potential activity against enzymes involved in inflammatory pathways, making it a candidate for developing anti-inflammatory agents. Additionally, the compound's ability to interact with specific receptors has been explored in contexts such as pain management and neurodegenerative diseases.

The integration of computational chemistry into drug discovery has further accelerated the exploration of such molecules. Molecular modeling techniques allow researchers to predict how 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro5.6dodecane might interact with biological targets at the atomic level. These insights can guide the design of next-generation derivatives with enhanced potency and selectivity. Furthermore, virtual screening methods have been employed to identify potential lead compounds based on their structural features and predicted biological activities.

The future direction of research on this compound will likely involve expanding its chemical space through structural modifications and exploring new synthetic routes. By leveraging cutting-edge technologies such as flow chemistry and biocatalysis, researchers aim to develop more efficient and sustainable methods for producing complex spirocyclic molecules like 9-methyl-5-pentyl-1-oxa-4,9-diazaspiro5.6dodecane.

Overall,CAS No 2171795-58-5and its corresponding product name,9-methyl-5-pentyl-1-oxya-a,a-diazaspiro(5.a.dodecan) represent a significant advancement in medicinal chemistry. Their unique structural features and potential biological activities make them valuable tools for drug discovery and development. As research continues to uncover new applications for these compounds,they are poised to play an increasingly important role in addressing some of today's most pressing therapeutic challenges.